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Compound of Interest

Compound Name: Torososide B

Cat. No.: B1240956 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for in vitro assays to evaluate the efficacy of

Torososide B, a natural compound with potential anti-inflammatory and anticancer properties.

Introduction to Torososide B
Torososide B is a tetrasaccharide derivative of physcion, a monohydroxy-9,10-anthraquinone,

isolated from the seeds of Cassia torosa[1]. It is known to exhibit an inhibitory effect on the

release of leukotrienes, suggesting its potential as an anti-allergic and anti-inflammatory

agent[1]. Structurally related anthraquinone glycosides have also demonstrated potential

anticancer activities, indicating another avenue for efficacy testing of Torososide B[2][3].

Anti-inflammatory Efficacy of Torososide B
The primary established in vitro activity of Torososide B is the inhibition of leukotriene release

from mast cells. Leukotrienes are potent inflammatory mediators derived from arachidonic acid

through the 5-lipoxygenase (5-LO) pathway[4][5]. Their overproduction is implicated in various

inflammatory diseases.
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This assay evaluates the ability of Torososide B to inhibit the release of leukotrienes from

activated mast cells.

Experimental Workflow:
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Mast Cell Isolation & Preparation

Stimulation & Leukotriene Release

Quantification & Analysis

Isolate rat peritoneal mast cells

Wash and resuspend cells in buffer

Pre-incubate cells with Torososide B

Stimulate cells with Calcium Ionophore A23187

Collect supernatant containing leukotrienes

Quantify leukotrienes (e.g., LTB4) by ELISA

Calculate percent inhibition and IC50
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Cell Culture & Treatment

MTT Assay

Data Acquisition & Analysis

Seed cancer cells in 96-well plates

Treat cells with various concentrations of Torososide B

Incubate for 24-72 hours

Add MTT reagent

Incubate to allow formazan formation

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate percent viability and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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